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Compound of Interest

Compound Name: H-Trp-Pro-Tyr-OH

. Get Quote

Cat. No.: B1443727

The following provides essential safety and logistical information for the proper disposal of the
tetrapeptide H-Trp-Pro-Tyr-OH. As a specific Safety Data Sheet (SDS) for this compound is
not readily available, these procedures are based on best practices for handling similar, non-
hazardous peptide compounds in a laboratory setting.

Physicochemical Data of Related Compounds

Since specific quantitative data for H-Trp-Pro-Tyr-OH is limited, the table below includes
information for related dipeptides to provide a comparative context for its likely properties.

Property H-Trp-Pro-Tyr-OH H-Pro-Tyr-OH H-Trp-Tyr-OH
CAS Number Data not available 19786-36-8 19653-76-0[1]
Molecular Formula C30H3s5Ns06 C14H18N204[2] C20H21N304[1]
Molecular Weight 561.63 g/mol 278.31 g/mol [2] 367.4 g/mol [1][3]
Appearance Solid (presumed) Solid Solid

Solubility Data not available Soluble in DMSOJ2] Data not available
Purity Data not available >98.00% (typical) >98% (typical)[1]
Storage Store at -20°C Store at -20°C[2] Data not available

(recommended)
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Disposal Protocol for H-Trp-Pro-Tyr-OH

The primary method for the disposal of H-Trp-Pro-Tyr-OH is through a licensed hazardous
waste management service. In-laboratory treatment or neutralization is generally not
recommended without a specific, validated protocol.

Step 1: Personal Protective Equipment (PPE)

Before handling the material for disposal, ensure the following PPE is worn:
o Safety glasses or goggles
o Standard laboratory coat

o Chemical-resistant gloves (e.g., nitrile)

Step 2: Waste Characterization and Collection

e Solid Waste: Collect any solid H-Trp-Pro-Tyr-OH, along with any contaminated consumables
(e.g., weigh boats, pipette tips, wipes), in a designated and compatible waste container.

e Liquid Waste: Solutions containing H-Trp-Pro-Tyr-OH should be collected in a separate,
sealed, and clearly labeled liquid waste container. Do not dispose of solutions down the
drain.

o Empty Containers: Containers with more than a residual amount (>3%) of the peptide should
be disposed of as hazardous waste.[4] For containers with only a trace residue, remove or
deface the original label and dispose of them according to your institution's guidelines for
empty chemical containers.[4]

Step 3: Labeling and Segregation

e Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the
full chemical name "H-Trp-Pro-Tyr-OH" and any solvents present.

o Segregation: Store the waste container in a designated satellite accumulation area. Ensure it
is segregated from incompatible waste streams.[4]
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Step 4: Storage and Disposal

o Storage: Keep the waste container sealed when not in use. Store it in a cool, dry, and well-
ventilated area, away from direct sunlight and heat.

» Disposal: Arrange for the collection of the waste through your institution's Environmental
Health and Safety (EHS) department or a licensed chemical waste disposal contractor. All
hazardous waste must be managed in accordance with federal, state, and local regulations.
[4] High-temperature incineration is a common and effective method for the complete
destruction of organic chemical wastes.[5]

Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of H-Trp-Pro-Tyr-OH.
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Start: H-Trp-Pro-Tyr-OH Waste Generated

Step 1: Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Step 2: Identify Waste Type

Solid Waste

Liquid Waste
(Powder, Contaminated Items)

(Solutions containing peptide)

Collect in Labeled

Collect in Labeled
Solid Waste Container

Liquid Waste Container

N/

Step 3: Label Container
- 'Hazardous Waste'
- Chemical Name
- Date

Step 4: Store in Designated
Satellite Accumulation Area

Step 5: Arrange Pickup via
EHS / Licensed Contractor

End: Waste Disposed

Click to download full resolution via product page

Caption: Disposal workflow for H-Trp-Pro-Tyr-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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